Cas no 133070-25-4 (Cycloheptimidazolium, 1-methyl-, iodide)

• Product Name: Cycloheptimidazolium, 1-methyl-, iodide
• CAS No: 133070-25-4
• MF: C₉H₉IN₂
• MW: 272.085633993149
• CID: 1231483
• PubChem ID: 15123041
• Update Time: 2025-04-20

Cycloheptimidazolium, 1-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Cycloheptimidazolium, 1-methyl-, iodide
• 3-methylcyclohepta[d]imidazol-3-ium,iodide
• 133070-25-4
• 1-Methylcyclohepta[d]imidazol-1-ium iodide
• DTXSID40568578

• Inchi： 1S/C9H9N2.HI/c1-11-7-10-8-5-3-2-4-6-9(8)11;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key： ADJFTFAXTCLTDB-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=NC2=CC=CC=CC=12

Computed Properties

• Exact Mass: 271.98105g/mol
• Monoisotopic Mass: 271.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.8Ų